2-[6-[[4-(2-methoxyphenyl)piperazin-1-yl]methyl]-4-oxopyran-3-yl]oxy-N-prop-2-enylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a complex organic molecule that contains several functional groups, including a piperazine ring and a pyran ring. The presence of these functional groups suggests that this compound may have interesting chemical properties and could potentially be used in a variety of applications .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, including the formation of the piperazine ring and the attachment of the various functional groups. Without specific information, it’s difficult to provide a detailed synthesis analysis .Molecular Structure Analysis
The molecular structure of this compound, as suggested by its name, is quite complex. It contains a piperazine ring, which is a six-membered ring containing two nitrogen atoms, and a pyran ring, which is a six-membered ring containing one oxygen atom. These rings are likely to influence the compound’s chemical properties and reactivity .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the piperazine and pyran rings could influence its solubility, stability, and reactivity .Scientific Research Applications
Synthesis and Structural Analysis
- In 2018, Zhong et al. synthesized and analyzed the crystal structure of similar cinnamide derivatives. Their study provides insights into the structural aspects of such compounds, which might be relevant to understanding your compound of interest (Jian-gang Zhong et al., 2018).
- Wujec and Typek (2023) reported on a related compound, demonstrating the methods for synthesizing and characterizing these types of molecules (M. Wujec & R. Typek, 2023).
Potential Biological Activities
- Aytemir et al. (2010) explored the anticonvulsant activities of similar kojic acid derivatives, highlighting the potential of these compounds in neurological applications (M. Aytemir, E. Septioğlu, & Ü. Çalış, 2010).
- Abu‐Hashem et al. (2020) investigated novel benzodifuranyl derivatives for their anti-inflammatory and analgesic properties. This research could provide insights into the therapeutic applications of your compound (A. Abu‐Hashem, S. Al-Hussain, & M. Zaki, 2020).
Radioligand and Imaging Studies
- Gao et al. (2008) synthesized carbon-11-labeled carboxamide derivatives for potential PET radioligands, indicating the utility of similar compounds in imaging studies (Mingzhang Gao, Min Wang, G. Hutchins, & Q. Zheng, 2008).
Neurological Research
- Obniska et al. (2015) studied new amides derived from pyrrolidin-1-yl-acetic acid for their anticonvulsant activity, which may be relevant to understanding the neurological applications of your compound (J. Obniska et al., 2015).
Miscellaneous Applications
- Gul et al. (2019) synthesized new Mannich bases with piperazines, assessing their bioactivities. This study could provide a broader perspective on the biological applications of compounds similar to yours (H. Gul et al., 2019).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
2-[6-[[4-(2-methoxyphenyl)piperazin-1-yl]methyl]-4-oxopyran-3-yl]oxy-N-prop-2-enylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H27N3O5/c1-3-8-23-22(27)16-30-21-15-29-17(13-19(21)26)14-24-9-11-25(12-10-24)18-6-4-5-7-20(18)28-2/h3-7,13,15H,1,8-12,14,16H2,2H3,(H,23,27) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MRLUWDJZEOFECG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1N2CCN(CC2)CC3=CC(=O)C(=CO3)OCC(=O)NCC=C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H27N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.